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Compound of Interest

Compound Name: 4-Fluorobenzohydrazide Hydrate

CAS No.: 1894538-86-3

Cat. No.: B1473526

Get Quote

Executive Safety Summary
4-Fluorobenzohydrazide Hydrate is a functionalized hydrazine derivative commonly used as

an intermediate in the synthesis of biologically active compounds (e.g., anticancer agents,

enzyme inhibitors).[1] While the fluorine atom adds metabolic stability, the hydrazide moiety (-

CONHNH₂) remains the critical control point for safety.[1]

Unlike simple organic acids, hydrazides possess nucleophilic nitrogen atoms that can react

aggressively with oxidizers and may exhibit cumulative toxicity.[1] This guide moves beyond

basic compliance to establish a containment-first workflow.

Risk Profile (GHS Classification)
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Hazard Type Code Description
Mechanism of
Action

Skin Irritant H315 Causes skin irritation

Hydrazines are

alkaline and can

depidize skin barriers.

[1]

Eye Irritant H319
Causes serious eye

irritation

Direct nucleophilic

attack on mucous

membranes.[1]

STOT-SE H335
May cause respiratory

irritation

Fine crystalline dust

acts as a mechanical

and chemical irritant

to alveoli.[1]

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling 4-Fluorobenzohydrazide
Hydrate. This system relies on Redundancy: if one barrier fails, another must be in place.[1]

A. Respiratory Protection (The Primary Barrier)[1]
Solid Handling (Weighing/Transfer):

Primary: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).[1]

Secondary (If hood unavailable): NIOSH-certified N95 or P100 particulate respirator.[1]

Why: The solid is a crystalline powder.[1] Static electricity can cause "particle jump" during

weighing, creating an invisible aerosol cloud.[1]

B. Ocular Protection[1][2][3][4][5][6]
Standard: ANSI Z87.1 Chemical Splash Goggles.[1]

Prohibited: Safety glasses with side shields are insufficient.[1]
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Why: Hydrazides are severe eye irritants.[1][2][3][4][5][6] In the event of a splash or dust

cloud, unsealed eyewear allows entry via the temporal gaps.[1]

C. Dermal Protection (Glove Selection Logic)
Dry Solid Handling:

Material: Nitrile Rubber.[1]

Thickness: Minimum 0.11 mm (4 mil).

Standard: EN 374 Type B.[1]

Solution Handling (Synthesis):

Critical Note: Once dissolved, the solvent dictates glove choice.[1]

Scenario: Dissolved in Methanol/Ethanol (Common).[1]

Recommendation: Double-gloving (Nitrile over Nitrile) or specific Butyl rubber gloves if

immersion is likely.[1]

PPE Decision Logic Diagram

Task Identification Physical State?

Solid / Powder

Solution / Mother Liquor

Is Fume Hood Available?

Identify Solvent

Std PPE:
Nitrile Gloves + Goggles

+ Lab Coat
Yes

Augmented PPE:
Std PPE + N95/P100 Respirator

No

Consult Permeation Charts
(e.g., MeOH requires specific change times)

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate PPE based on the physical state of the

reagent and engineering controls.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://aksci.com/sds/M031_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1226814&productDescription=BENZHYDRAZIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OF/en/p/F0540
https://www.carlroth.com/medias/SDB-4539-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM3NDB8YXBwbGljYXRpb24vcGRmfGFEUTJMMmd6TlM4NU1UYzFNall6TWpFMU5qUTJMMU5FUWw4ME5UTTVYMGRDWDBWT0xuQmtaZ3w4NWVhM2U5N2E1NjUyMjJmMGRjMzM3NDJiODYyOTZkYThlMDA1ODUzMDViNjcxMGY4M2JjN2NhNjhiYzY0YmM0
https://www.fishersci.ca/store/msds?partNumber=AC438100010&productDescription=4-fluorobenzoic-hydrazide-96-thermo-scientific&language=en&countryCode=CA
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://www.benchchem.com/product/b1473526/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-4-fluorobenzohydrazide-hydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Protocols
Protocol A: Safe Weighing & Transfer

Objective: Eliminate dust generation and static discharge.

Tools: Antistatic gun (Zerostat), weighing paper (glossy), analytical balance inside a draft

shield.

Preparation: Place the balance inside the fume hood.[1] If vibration is an issue, turn the hood

fan to "Low" only during the reading, but ensure the sash is lowered.

Static Neutralization: Aim the antistatic gun at the powder inside the bottle before inserting

the spatula.[1] This prevents the powder from "jumping" onto your gloves.[1]

Transfer: Use a disposable spatula.[1] Do not reuse spatulas to avoid cross-contamination of

the stock bottle.[1]

Closing: Wipe the threads of the bottle neck with a Kimwipe dampened with ethanol before

recapping.[1] This prevents hazardous crust formation on the cap.[1]

Protocol B: Reaction Setup (Incompatibility Check)
Critical Hazard:Incompatible with Strong Oxidizing Agents.[1]

Mechanism: Hydrazides act as reducing agents.[1] Reaction with strong oxidizers (e.g., Nitric

Acid, Permanganates, Peroxides) can be exothermic and evolve Nitrogen gas (

), leading to rapid pressurization.[1]

Safe Workflow:

Ensure reaction vessel is vented (do not heat in a closed system unless rated for pressure).

[1]

Add oxidizers (if required by protocol) dropwise at low temperatures (0°C) to control gas

evolution.[1]
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Emergency & Disposal Logistics
Spill Cleanup (Solid)[1]

Evacuate: Move non-essential personnel upwind.

PPE: Don N95 respirator, double nitrile gloves, and goggles.[1]

Contain: Do not dry sweep.[1] Cover the spill with a wet paper towel (dampened with water)

to prevent dust.[1]

Collect: Scoop the wet material into a wide-mouth jar.

Clean: Wipe surface with 1M HCl (dilute acid) to neutralize residual hydrazide traces,

followed by water.[1]

Waste Disposal Classification
Do not flush down the drain.[1] This compound is toxic to aquatic life and chemically reactive.

Waste Stream Classification Container Labeling

Solid Waste Hazardous Organic Solid

"Solid Waste: 4-

Fluorobenzohydrazide.[1]

Toxic/Irritant."[1][3][5][6][7][8]

Liquid Waste Halogenated Organic
"Halogenated Solvent Waste"

(Due to Fluorine content).[1]

Contaminated Debris Hazardous Solid
Used gloves and paper towels

go here.[1]

Disposal Logic Diagram
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Waste Generated

Physical State?

Solid (Powder/Spill) Liquid (Mother Liquor)

Segregate: Solid Hazardous Waste
Label: Toxic/Irritant

Does Solvent contain Halogens?
(DCM, Chloroform)

Stream: Halogenated Organic Waste

Yes

Stream: Halogenated Organic Waste
(Default due to Fluorine on solute)

No (Ethanol/Methanol)

Click to download full resolution via product page

Figure 2: Waste stream segregation logic. Note that because the solute contains Fluorine,

many EH&S protocols default the entire solution to "Halogenated Waste" regardless of the

solvent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1473526?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2281902.htm
https://aksci.com/sds/M031_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1226814&productDescription=BENZHYDRAZIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OF/en/p/F0540
https://www.tcichemicals.com/OF/en/p/F0540
https://www.carlroth.com/medias/SDB-4539-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM3NDB8YXBwbGljYXRpb24vcGRmfGFEUTJMMmd6TlM4NU1UYzFNall6TWpFMU5qUTJMMU5FUWw4ME5UTTVYMGRDWDBWT0xuQmtaZ3w4NWVhM2U5N2E1NjUyMjJmMGRjMzM3NDJiODYyOTZkYThlMDA1ODUzMDViNjcxMGY4M2JjN2NhNjhiYzY0YmM0
https://www.fishersci.ca/store/msds?partNumber=AC438100010&productDescription=4-fluorobenzoic-hydrazide-96-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC156160250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/9972
https://www.benchchem.com/product/b1473526/docs#personal-protective-equipment-ppe-handling-guide-4-fluorobenzohydrazide-hydrate
https://www.benchchem.com/product/b1473526/docs#personal-protective-equipment-ppe-handling-guide-4-fluorobenzohydrazide-hydrate
https://www.benchchem.com/product/b1473526/docs#personal-protective-equipment-ppe-handling-guide-4-fluorobenzohydrazide-hydrate
https://www.benchchem.com/product/b1473526/docs#personal-protective-equipment-ppe-handling-guide-4-fluorobenzohydrazide-hydrate
https://www.benchchem.com/product/b1473526?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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